Cas no 152946-81-1 ()

• CAS No: 152946-81-1
• MF: C₈H₈F₂O
• MW: 158.145329475403
• CID: 6647703
• PubChem ID: 21806767
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H8F2O/c9-4-6-1-7(5-10)3-8(11)2-6/h1-3,11H,4-5H2
• InChI Key： KGJWUGRWJCSSSC-UHFFFAOYSA-N
• SMILES： FCC1C=C(C=C(CF)C=1)O

Computed Properties

• Exact Mass: 158.05432120g/mol
• Monoisotopic Mass: 158.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides